Cas no 1858927-33-9 (Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]-
• CAS No: 1858927-33-9
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5285708
• Update Time: 2025-06-13

Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]-

• Inchi： 1S/C9H17BrO2/c1-11-5-8(6-12-2)9(7-10)3-4-9/h8H,3-7H2,1-2H3
• InChI Key： QKEANNSBIBXBPE-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(COC)COC)CC1

Additional information on Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]-

Research Briefing on Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]- (CAS: 1858927-33-9): Recent Advances and Applications

Cyclopropane derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their unique structural properties and potential therapeutic applications. Among these, the compound Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]- (CAS: 1858927-33-9) has emerged as a promising candidate for drug discovery and development. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

Recent studies have highlighted the synthetic versatility of 1858927-33-9, particularly in the construction of complex molecular scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel protease inhibitors. The bromomethyl group present in the molecule serves as an excellent leaving group, enabling efficient nucleophilic substitution reactions, while the methoxy and methoxymethyl substituents contribute to enhanced solubility and pharmacokinetic properties of derived compounds.

In terms of biological activity, preliminary screening data from in vitro studies suggest that derivatives of 1858927-33-9 exhibit moderate inhibitory effects against several cancer cell lines, particularly in breast and prostate cancer models. The unique cyclopropane ring system is believed to confer conformational rigidity to these molecules, potentially enhancing their target binding affinity. However, comprehensive structure-activity relationship (SAR) studies are still ongoing to optimize the therapeutic potential of this compound class.

From a chemical biology perspective, researchers have recently explored the use of 1858927-33-9 as a molecular probe. Its reactive bromomethyl group allows for selective modification of biomolecules, making it valuable for protein labeling and bioconjugation applications. A 2024 study published in ACS Chemical Biology demonstrated its effectiveness in covalent inhibitor development against challenging drug targets such as KRAS mutants.

The safety profile and toxicological aspects of 1858927-33-9 are currently under investigation. Early preclinical data indicate that while the compound shows acceptable stability under physiological conditions, careful consideration must be given to its reactive nature during handling and formulation. Current research efforts are focused on developing safer synthetic analogs that retain the beneficial properties while minimizing potential toxicity concerns.

Looking forward, the pharmaceutical industry has shown growing interest in 1858927-33-9 as a building block for next-generation therapeutics. Several patent applications filed in 2023-2024 highlight its incorporation into novel drug candidates targeting inflammatory diseases and neurological disorders. The compound's ability to serve as a versatile synthetic intermediate positions it as a valuable asset in medicinal chemistry pipelines.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-[2-methoxy-1-(methoxymethyl)ethyl]- (CAS: 1858927-33-9) represents an important chemical entity with multiple applications in drug discovery and chemical biology. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic value. Continued investigation into its mechanism of action, optimization of its pharmacological profile, and exploration of novel synthetic applications will likely yield important contributions to the field of biomedicine in the coming years.